Bauerenol
Bauerenol
Bauerenol is a natural product found in Ehretia microphylla, Suregada multiflora, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
6466-94-0
VCID:
VC0520471
InChI:
InChI=1S/C30H50O/c1-19-11-14-27(5)17-18-29(7)22-9-10-23-26(3,4)24(31)13-15-28(23,6)21(22)12-16-30(29,8)25(27)20(19)2/h9,19-21,23-25,31H,10-18H2,1-8H3
SMILES:
CC1CCC2(CCC3(C4=CCC5C(C(CCC5(C4CCC3(C2C1C)C)C)O)(C)C)C)C
Molecular Formula:
C30H50O
Molecular Weight:
426.7 g/mol
Bauerenol
CAS No.: 6466-94-0
Cat. No.: VC0520471
Molecular Formula: C30H50O
Molecular Weight: 426.7 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Bauerenol is a natural product found in Ehretia microphylla, Suregada multiflora, and other organisms with data available. |
|---|---|
| CAS No. | 6466-94-0 |
| Molecular Formula | C30H50O |
| Molecular Weight | 426.7 g/mol |
| IUPAC Name | 4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,7,8,9,10,11,12,12a,13,14,14a-tetradecahydro-1H-picen-3-ol |
| Standard InChI | InChI=1S/C30H50O/c1-19-11-14-27(5)17-18-29(7)22-9-10-23-26(3,4)24(31)13-15-28(23,6)21(22)12-16-30(29,8)25(27)20(19)2/h9,19-21,23-25,31H,10-18H2,1-8H3 |
| Standard InChI Key | TZVDWGXUGGUMCE-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@]2(CC[C@@]3(C4=CC[C@@H]5[C@@]([C@H]4CC[C@]3([C@@H]2[C@H]1C)C)(CC[C@@H](C5(C)C)O)C)C)C |
| SMILES | CC1CCC2(CCC3(C4=CCC5C(C(CCC5(C4CCC3(C2C1C)C)C)O)(C)C)C)C |
| Canonical SMILES | CC1CCC2(CCC3(C4=CCC5C(C(CCC5(C4CCC3(C2C1C)C)C)O)(C)C)C)C |
| Appearance | Solid powder |
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